Tert-butyl 3-(chlorosulfonylmethyl)-3-cyanopiperidine-1-carboxylate
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Description
Tert-butyl 3-(chlorosulfonylmethyl)-3-cyanopiperidine-1-carboxylate is a useful research compound. Its molecular formula is C12H19ClN2O4S and its molecular weight is 322.8. The purity is usually 95%.
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Scientific Research Applications
Stereoselective Synthesis
Stereoselective synthesis techniques are a fundamental application area for compounds structurally related to tert-butyl 3-(chlorosulfonylmethyl)-3-cyanopiperidine-1-carboxylate. For instance, research demonstrates the stereoselective synthesis of piperidine derivatives and their oxygen heterocycles fusion, emphasizing the importance of such compounds in creating stereochemically homogeneous N-unsubstituted fused bicyclic systems, which are crucial in medicinal chemistry for the development of new drugs with specific biological activities (Moskalenko & Boev, 2014).
Molecular Structure Characterization
The molecular structure of related compounds, such as tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate, has been elucidated using techniques like X-ray diffraction. Such studies offer valuable insights into the structural aspects of novel cyclic amino acid esters, contributing to a deeper understanding of their chemical behavior and potential applications in synthesizing biologically active molecules (Moriguchi et al., 2014).
Asymmetric Synthesis
N-tert-Butanesulfinyl imines serve as versatile intermediates for the asymmetric synthesis of amines, showcasing the utility of tert-butyl groups in facilitating stereoselective additions to imines. This methodology underlines the critical role of tert-butyl-based compounds in synthesizing a wide range of highly enantioenriched amines, which are significant in drug development and synthetic organic chemistry (Ellman, Owens, & Tang, 2002).
Novel Protecting Groups and Fluorous Synthesis
Research into fluorous derivatives of tert-butyl alcohol, acting as novel protecting groups, highlights the innovative use of tert-butyl structures in fluorous synthesis. These approaches facilitate the protection and immobilization of carboxylic acids, underscoring the adaptability and utility of tert-butyl derivatives in enhancing synthetic methodologies (Pardo et al., 2001).
Biosynthesis Applications
tert-Butyl (3R,5S)-6-chloro-3,5-dihydroxyhexanoate biosynthesis using carbonyl reductase from Rhodosporidium toruloides illustrates the biotechnological applications of tert-butyl derivatives. This process is pivotal in the green synthesis of key intermediates for statin drugs, showcasing the intersection of organic synthesis and biotechnology (Liu et al., 2018).
Properties
IUPAC Name |
tert-butyl 3-(chlorosulfonylmethyl)-3-cyanopiperidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19ClN2O4S/c1-11(2,3)19-10(16)15-6-4-5-12(7-14,8-15)9-20(13,17)18/h4-6,8-9H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCHYKAUWRVOPKV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCCC(C1)(CS(=O)(=O)Cl)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19ClN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.81 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.